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Compound of Interest

Compound Name: 3-Chloro-5-iodobenzamide

CAS No.: 289039-28-7

Cat. No.: B1424303

Get Quote

Executive Summary
3-Chloro-5-iodobenzamide (CAS 289039-28-7) is a high-value bifunctional halogenated

scaffold utilized in the synthesis of complex pharmaceutical intermediates and agrochemicals.

[1][2][3] Its structural utility lies in the orthogonal reactivity of its halogen substituents: the iodine

atom at the C5 position is highly reactive toward palladium-catalyzed cross-coupling (C-I bond

dissociation energy ~65 kcal/mol), while the chlorine atom at C3 remains inert under mild

conditions (C-Cl bond dissociation energy ~96 kcal/mol). This reactivity gap allows for precise,

sequential functionalization, enabling the rapid construction of non-symmetric 3,5-disubstituted

benzamide libraries—a privileged substitution pattern in kinase inhibitors and GPCR

modulators.

This guide details the physicochemical properties, handling requirements, and validated

protocols for chemoselective cross-coupling and amide group transformations.
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Property Specification

Chemical Name 3-Chloro-5-iodobenzamide

CAS Number 289039-28-7

Molecular Formula C₇H₅ClINO

Molecular Weight 281.48 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, MeOH, EtOAc;

Sparingly soluble in water

Storage
2-8°C, protect from light (iodide stability), under

inert atmosphere recommended

Safety Hazards
Irritant (H315, H319, H335).[1][2][4] Potential

skin sensitizer. Handle in a fume hood.

Core Reactivity: The "Iodine-First" Strategy
The primary synthetic utility of 3-Chloro-5-iodobenzamide is the ability to functionalize the C5-

position exclusively, leaving the C3-chlorine available for late-stage diversification. This

sequential approach is superior to starting with symmetric dihalo-compounds, which often lead

to inseparable mixtures of mono- and bis-coupled products.

Reactivity Hierarchy
C-I Bond (C5): Reactive at RT to 60°C with standard Pd-catalysts (Suzuki, Sonogashira,

Heck).

Amide (-CONH₂): Can be dehydrated to nitrile, hydrolyzed to acid, or act as a directing

group.

C-Cl Bond (C3): Inert under "Iodine-First" conditions. Requires electron-rich ligands (e.g.,

XPhos, Buchwald precatalysts) and elevated temperatures (>100°C) to react.
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The following diagram illustrates the divergent pathways available from this scaffold.
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Caption: Divergent synthetic pathways. Blue paths indicate C5-selective coupling; Red paths

indicate functional group interconversion; Green node represents the final library target.

Detailed Experimental Protocols
Protocol A: Chemoselective Suzuki-Miyaura Coupling
(C5-Arylation)
Objective: Introduce an aryl group at the 5-position without affecting the 3-chloro substituent.

Mechanism: Oxidative addition of Pd(0) occurs preferentially at the weaker C-I bond.

Materials:

3-Chloro-5-iodobenzamide (1.0 equiv)[3]

Aryl Boronic Acid (1.1 equiv)
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Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%) - Preferred for robustness.

Base: Na₂CO₃ (2.0 M aqueous solution, 3.0 equiv)

Solvent: 1,4-Dioxane (0.1 M concentration)

Procedure:

Setup: In a reaction vial equipped with a magnetic stir bar, combine 3-Chloro-5-
iodobenzamide (281 mg, 1.0 mmol), aryl boronic acid (1.1 mmol), and Pd(dppf)Cl₂ (25 mg,

0.03 mmol).

Inerting: Seal the vial and purge with nitrogen or argon for 5 minutes.

Solvent Addition: Add degassed 1,4-dioxane (10 mL) and 2.0 M Na₂CO₃ (1.5 mL) via

syringe.

Reaction: Heat the mixture to 60°C in an oil bath or heating block.

Critical Control Point: Do not exceed 80°C. Higher temperatures increase the risk of

oxidative addition at the C-Cl bond or protodehalogenation.

Monitoring: Monitor by LC-MS or TLC (typically 2-4 hours). Look for the disappearance of the

starting iodide (M+H 282/284 pattern changes).

Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and water (20 mL). Separate

phases. Extract aqueous layer with EtOAc (2 x 10 mL). Wash combined organics with brine,

dry over Na₂SO₄, and concentrate.

Purification: Flash column chromatography (Gradient: 0-50% EtOAc in Hexanes/Heptane).

Protocol B: Dehydration to 3-Chloro-5-iodobenzonitrile
Objective: Convert the amide to a nitrile, a versatile precursor for tetrazoles or further

hydrolysis.

Materials:
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3-Chloro-5-iodobenzamide (1.0 equiv)[3]

Thionyl Chloride (SOCl₂) (3.0 equiv) or T3P (Propylphosphonic anhydride) (2.0 equiv) for

milder conditions.

Solvent: DMF (catalytic) in Toluene (for SOCl₂) or EtOAc (for T3P).

Procedure (SOCl₂ Method):

Suspend the benzamide (1.0 mmol) in dry Toluene (5 mL).

Add dry DMF (2 drops) as a catalyst.

Add SOCl₂ (3.0 mmol) dropwise under nitrogen.

Heat to reflux (110°C) for 2 hours. Gas evolution (SO₂/HCl) will be observed.

Concentrate the reaction mixture under reduced pressure to remove excess SOCl₂ and

toluene.

Redissolve in EtOAc, wash with saturated NaHCO₃ (to neutralize acid traces), dry, and

concentrate.

Yield: Typically >90%. The product, 3-chloro-5-iodobenzonitrile, is often pure enough for the

next step.

Protocol C: Hoffman Rearrangement to 3-Chloro-5-
iodoaniline
Objective: Access the aniline scaffold, which is difficult to synthesize via direct

nitration/reduction of the halo-benzene due to selectivity issues.

Materials:

3-Chloro-5-iodobenzamide (1.0 equiv)[3]

Iodosobenzene diacetate (PIDA) (1.1 equiv)
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Solvent: Ethyl Acetate / Acetonitrile / Water (2:2:1)

Procedure:

Dissolve the benzamide (1.0 mmol) in the solvent mixture (10 mL).

Add PIDA (1.1 mmol) in one portion.

Stir at room temperature for 4-12 hours.

Mechanism: The hypervalent iodine reagent promotes the migration of the aryl group to the

nitrogen, releasing CO₂.

Workup: Dilute with water, extract with EtOAc. The organic layer may contain iodobenzene

(byproduct of PIDA), which can be removed via vacuum or chromatography.

Purification: Silica gel chromatography (Hexanes/EtOAc).

Troubleshooting & Optimization
Issue Probable Cause Solution

Reaction Stalls (Suzuki)
Catalyst poisoning or iodide

inhibition.

Add fresh catalyst (1-2 mol%).

Ensure efficient degassing of

solvents (O₂ kills Pd(0)).

Dechlorination (Product - Cl)
Hydride source present or

temp too high.

Avoid alcoholic solvents (e.g.,

iPrOH) which can act as

hydride donors. Keep temp <

80°C.

Bis-coupling (Cl reacts)
Highly active catalyst/ligand

used.

Switch to less electron-rich

ligands (e.g., PPh₃ instead of

PCy₃). Reduce temperature.

Low Solubility Amide H-bonding network.

Use DMF or NMP as

cosolvent. Increase reaction

volume.
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Commercial Availability & Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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